Cas no 1592469-97-0 (methyl 4-cyclohexylpyrrolidine-3-carboxylate)

• Product name: methyl 4-cyclohexylpyrrolidine-3-carboxylate
• CAS No: 1592469-97-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5579608
• PubChem ID: 114486447

methyl 4-cyclohexylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-cyclohexyl-, methyl ester
• Methyl 4-Cyclohexylpyrrolidine-3-carboxylate
• methyl 4-cyclohexylpyrrolidine-3-carboxylate

• Inchi： 1S/C12H21NO2/c1-15-12(14)11-8-13-7-10(11)9-5-3-2-4-6-9/h9-11,13H,2-8H2,1H3
• InChI Key： OTUWIMKVPNIHSG-UHFFFAOYSA-N
• SMILES： N1CC(C2CCCCC2)C(C(OC)=O)C1

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 292.2±33.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)

Additional information on methyl 4-cyclohexylpyrrolidine-3-carboxylate

Introduction to Methyl 4-cyclohexylpyrrolidine-3-carboxylate (CAS No. 1592469-97-0)

Methyl 4-cyclohexylpyrrolidine-3-carboxylate (CAS No. 1592469-97-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of methyl 4-cyclohexylpyrrolidine-3-carboxylate consists of a cyclohexyl group attached to a pyrrolidine ring, which is further esterified at the 3-position with a methyl group. This configuration imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for further investigation.

In recent years, the interest in heterocyclic compounds like methyl 4-cyclohexylpyrrolidine-3-carboxylate has surged due to their diverse biological activities. The cyclohexyl moiety enhances the lipophilicity of the molecule, which is a critical factor in drug design for improving membrane permeability and bioavailability. Additionally, the pyrrolidine ring is known to be a common pharmacophore in many bioactive molecules, contributing to various therapeutic effects.

Current research in the field of medicinal chemistry has highlighted the potential of methyl 4-cyclohexylpyrrolidine-3-carboxylate as a scaffold for developing novel therapeutic agents. Studies have demonstrated its ability to interact with specific biological targets, making it a promising candidate for drug discovery programs targeting neurological disorders, inflammation, and other metabolic conditions.

The synthesis of methyl 4-cyclohexylpyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the compound meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of methyl 4-cyclohexylpyrrolidine-3-carboxylate is its versatility in drug design. The compound can be modified at various positions to tailor its pharmacological properties, allowing researchers to fine-tune its activity against specific disease targets. This flexibility makes it an attractive building block for medicinal chemists seeking to develop innovative therapeutic strategies.

Evaluation of methyl 4-cyclohexylpyrrolidine-3-carboxylate in preclinical studies has revealed several promising characteristics. Its favorable pharmacokinetic profile, including good solubility and stability, suggests that it could be a viable candidate for further development into a clinical drug. Additionally, preliminary toxicity studies have shown that the compound exhibits low systemic toxicity, indicating its potential for safe use in humans.

The growing body of research on methyl 4-cyclohexylpyrrolidine-3-carboxylate underscores its significance in modern pharmaceutical research. As scientists continue to explore its potential applications, this compound is poised to play a crucial role in the development of next-generation therapeutics. The combination of its unique structural features and promising biological activities makes it a compound of great interest for both academic researchers and pharmaceutical companies.

In conclusion, methyl 4-cyclohexylpyrrolidine-3-carboxylate (CAS No. 1592469-97-0) represents a significant advancement in the field of medicinal chemistry. Its distinctive molecular architecture and favorable pharmacological properties position it as a valuable tool for drug discovery and development. As research progresses, this compound is expected to contribute substantially to the development of new treatments for various human diseases.